Cas no 1797285-87-0 (N-[3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenyl]-2-pyrazol-1-ylacetamide)

• Product Name: N-[3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenyl]-2-pyrazol-1-ylacetamide
• CAS No: 1797285-87-0
• MF: C₂₀H₁₆FN₅OS
• MW: 393.437345504761
• CID: 5370611
• Update Time: 2025-10-28

N-[3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenyl]-2-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenyl]-2-pyrazol-1-ylacetamide

• Inchi： 1S/C20H16FN5OS/c21-16-7-1-2-8-17(16)24-20-25-18(13-28-20)14-5-3-6-15(11-14)23-19(27)12-26-10-4-9-22-26/h1-11,13H,12H2,(H,23,27)(H,24,25)
• InChI Key： CKURYPVLUDVICX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=CSC(NC3=CC=CC=C3F)=N2)=C1)(=O)CN1C=CC=N1

Additional information on N-[3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenyl]-2-pyrazol-1-ylacetamide

Comprehensive Overview of N-[3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenyl]-2-pyrazol-1-ylacetamide (CAS No. 1797285-87-0)

The compound N-[3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenyl]-2-pyrazol-1-ylacetamide (CAS No. 1797285-87-0) is a sophisticated small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a thiazole core linked to a pyrazole moiety via an acetamide bridge, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

One of the most searched topics related to this compound is its mechanism of action and biological activity. Preliminary studies suggest that N-[3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenyl]-2-pyrazol-1-ylacetamide may interact with specific protein kinases involved in cell signaling pathways. This aligns with the current trend in precision medicine, where small molecules are designed to modulate specific targets with minimal off-target effects. The inclusion of a fluoroanilino group further enhances its binding affinity and metabolic stability, addressing common challenges in drug development.

Another area of interest is the synthetic route and scalability of this compound. Given the complexity of its structure, chemists are exploring efficient methods to synthesize N-[3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenyl]-2-pyrazol-1-ylacetamide in high yield and purity. This is particularly relevant in the pharmaceutical industry, where cost-effective and sustainable synthesis routes are highly valued. Recent advancements in flow chemistry and catalysis have opened new possibilities for optimizing its production.

The pharmacokinetic properties of this compound are also a hot topic among researchers. Questions like "How does N-[3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenyl]-2-pyrazol-1-ylacetamide behave in vivo?" and "What are its absorption, distribution, metabolism, and excretion (ADME) profiles?" are frequently searched in scientific databases. Early data indicate that the compound exhibits favorable solubility and permeability, making it a viable candidate for oral administration. However, further studies are needed to confirm its bioavailability and therapeutic window.

In the context of drug repurposing, N-[3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenyl]-2-pyrazol-1-ylacetamide is being investigated for its potential applications beyond its initial target. This approach aligns with the growing interest in maximizing the utility of existing compounds, reducing the time and cost associated with drug development. For instance, its anti-inflammatory properties are being explored in the treatment of chronic inflammatory conditions, a field that has seen a surge in research activity due to the global burden of such diseases.

The safety profile of this compound is another critical aspect that researchers are examining. While N-[3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenyl]-2-pyrazol-1-ylacetamide has shown promising results in vitro, its toxicity and potential side effects in vivo remain to be fully elucidated. This is a common concern in drug development, and addressing it requires comprehensive preclinical and clinical studies. The integration of computational toxicology tools has accelerated the evaluation process, providing valuable insights early in the development pipeline.

Finally, the intellectual property landscape surrounding N-[3-[2-(2-fluoroanilino)-1,3-thiazol-4-yl]phenyl]-2-pyrazol-1-ylacetamide is a topic of interest for both academia and industry. Patents and publications related to this compound are being closely monitored, as they can provide clues about its commercial potential and competitive advantage. The rise of open innovation and collaborative research models has further intensified the race to unlock the full potential of this molecule.